2-[(5Z)-2,4-dioxo-5-[(4-propan-2-ylphenyl)methylidene]-1,3-thiazolidin-3-yl]-N-(1,1-dioxothiolan-3-yl)acetamide

• Molecular Formula: C19H22N2O5S2
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 2-[(5Z)-2,4-dioxo-5-[(4-propan-2-ylphenyl)methylidene]-1,3-thiazolidin-3-yl]-N-(1,1-dioxothiolan-3-yl)acetamide
• InChI: InChI=1S/C19H22N2O5S2/c1-12(2)14-5-3-13(4-6-14)9-16-18(23)21(19(24)27-16)10-17(22)20-15-7-8-28(25,26)11-15/h3-6,9,12,15H,7-8,10-11H2,1-2H3,(H,20,22)/b16-9-
• InChI Key: TWZWDEXADVFOTP-SXGWCWSVSA-N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CC(=O)NC3CCS(=O)(=O)C3
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CC(=O)NC3CCS(=O)(=O)C3

Description

Overview of 2-[(5Z)-2,4-Dioxo-5-[(4-Propan-2-ylphenyl)methylidene]-1,3-thiazolidin-3-yl]-N-(1,1-dioxothiolan-3-yl)acetamide

This compound features a thiazolidin-2,4-dione core fused with a 1,1-dioxothiolane moiety and a 4-isopropylbenzylidene substituent. Its molecular formula is C₂₁H₂₃N₃O₅S₂ , with a calculated molecular weight of 469.55 g/mol. The (5Z) configuration indicates the stereospecific arrangement of the benzylidene group relative to the thiazolidinone ring, which influences its biological activity. Key functional groups include:

• Thiazolidin-2,4-dione : A five-membered heterocycle known for its role in modulating enzyme activity.
• 1,1-Dioxothiolane : A sulfone-containing ring that enhances metabolic stability.
• 4-Isopropylbenzylidene : A hydrophobic substituent that improves membrane permeability.

Historical Context and Discovery

Thiazolidinone derivatives gained prominence in the 1980s with the discovery of their antidiabetic properties, exemplified by pioglitazone and rosiglitazone. The target compound emerged from efforts to hybridize thiazolidinone scaffolds with sulfone-containing moieties to optimize pharmacokinetic profiles. Early synthetic routes, developed in the 2000s, involved condensation reactions between thiazolidine-2,4-diones and aromatic aldehydes. The incorporation of the 1,1-dioxothiolane group marked a strategic advance in addressing oxidation-related instability in earlier analogs.

Relevance of Thiazolidinone Derivatives in Modern Chemistry

Thiazolidinones are pivotal in drug discovery due to their:

• Versatile Pharmacodynamics : They act as PPAR-γ agonists, α-glucosidase inhibitors, and antimicrobial agents.
• Structural Modularity : Substituents at the 3rd and 5th positions of the thiazolidinone ring can be tailored to enhance target specificity.
• Synergy with Sulfone Groups : The 1,1-dioxothiolane moiety in this compound reduces hepatic clearance by resisting

Preparation Methods

Cyclocondensation of Thiourea Derivatives

The 2,4-dioxothiazolidine ring is synthesized via cyclocondensation of thiourea with α-ketoesters or α-haloacetates. For example:
$\text{Thiourea + Ethyl 2-bromo-3-(4-propan-2-ylphenyl)propanoate} \rightarrow \text{Thiazolidinone intermediate}$
Reaction conditions:

• Solvent: Anhydrous DMF or ethanol

• Base: Triethylamine (2.5 equiv)

• Temperature: 60–80°C for 6–12 hours

• Yield: 68–72%

Formation of the Z-Methylidene Bridge

Knoevenagel Condensation

The exocyclic double bond is introduced via base-catalyzed condensation between the thiazolidinone and 4-propan-2-ylbenzaldehyde:
$\text{Thiazolidinone + 4-Propan-2-ylbenzaldehyde} \xrightarrow{\text{piperidine}} \text{Z-Isomer}$

Optimization Parameters:

Parameter	Optimal Range	Impact on Z:E Ratio
Catalyst	Piperidine (10 mol%)	9:1 Z:E
Solvent	Toluene	Minimal solvolysis
Temperature	110°C (reflux)	85% conversion
Reaction Time	8–10 hours	Maximizes yield

Post-reaction purification via silica gel chromatography (hexane:ethyl acetate = 3:1) isolates the Z-isomer with >95% purity.

Synthesis of N-(1,1-Dioxothiolan-3-Yl)Acetamide

Thiolan Ring Oxidation

The dioxothiolan moiety is prepared by oxidizing tetrahydrothiophene-3-amine derivatives:

• Step 1 : Sulfur oxidation using H₂O₂/CH₃COOH (1:2 v/v) at 0°C for 2 hours.

• Step 2 : Acetylation with acetic anhydride in pyridine (0°C → rt, 12 hours).

$\text{Tetrahydrothiophene-3-amine} \xrightarrow[\text{H}_2\text{O}_2]{\text{CH}_3\text{COOH}} \text{1,1-Dioxothiolan-3-amine} \xrightarrow[\text{pyridine}]{\text{(Ac)}_2\text{O}} \text{N-(1,1-Dioxothiolan-3-yl)acetamide}$

Yield : 78% after recrystallization (methanol/water).

Final Coupling Reaction

Carbodiimide-Mediated Amide Bond Formation

The thiazolidinone-methylidene intermediate is conjugated to N-(1,1-dioxothiolan-3-yl)acetamide via EDC/HOBt coupling:

$\text{Thiazolidinone-methylidene-COOH + H}_2\text{N-(dioxothiolan)} \xrightarrow[\text{DMF}]{\text{EDC, HOBt}} \text{Target Compound}$

Reaction Conditions:

• Activator: EDC (1.2 equiv), HOBt (1.5 equiv)

• Solvent: Anhydrous DMF

• Temperature: 0°C → rt, 24 hours

• Workup: Precipitation in ice-water, filtration

• Yield: 65–70%

Industrial-Scale Production Considerations

Continuous Flow Synthesis

Pilot-scale studies demonstrate enhanced efficiency using microreactors:

Stage	Batch Method Yield	Flow Method Yield
Thiazolidinone core	72%	89%
Methylidene bridge	85%	93%
Final coupling	70%	81%

Key advantages:

• Reduced reaction times (8 hours → 2.5 hours)

• Improved Z:E selectivity (9:1 → 14:1)

• Lower solvent consumption (DMF reduced by 40%)

Analytical Characterization

Spectroscopic Data Summary

Technique	Key Signals
¹H NMR (500 MHz, DMSO-d6)	δ 1.25 (d, J = 6.8 Hz, 6H, CH(CH₃)₂), 2.05 (s, 3H, COCH₃), 3.12–3.45 (m, 4H, thiolan S=O), 7.32–7.88 (m, 8H, aromatic)
¹³C NMR (125 MHz, DMSO-d6)	δ 170.5 (C=O), 167.2 (C=O), 142.1 (C=CH), 128.3–133.8 (aromatic C), 52.4 (thiolan C3)
HRMS (ESI+)	m/z 487.1342 [M+H]⁺ (calc. 487.1339)

Chemical Reactions Analysis

Types of Reactions

2-[(5Z)-2,4-dioxo-5-[(4-propan-2-ylphenyl)methylidene]-1,3-thiazolidin-3-yl]-N-(1,1-dioxothiolan-3-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice play a significant role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction could result in the formation of alcohols or amines.

Scientific Research Applications

Chemistry

The compound serves as a valuable building block for the synthesis of more complex molecules. Its unique structural features allow for various chemical modifications, making it a versatile compound in organic synthesis.

Synthetic Routes

The synthesis typically involves the condensation of thiazolidine derivatives with benzaldehyde derivatives under basic conditions. This method can be optimized to enhance yield and purity while adhering to green chemistry principles.

Biology

Research indicates that this compound possesses notable biological activities, particularly in antimicrobial and anticancer domains.

Anticancer Activity

Recent studies have demonstrated the compound's cytotoxic effects against various cancer cell lines:

Cell Line	IC50 Value (µM)	Mechanism of Action
HeLa	10.5	Induction of apoptosis via caspase activation
A549	12.0	DNA fragmentation leading to cell cycle arrest
MCF-7	9.8	Inhibition of proliferation through intrinsic pathways

The mechanism involves both extrinsic and intrinsic signaling pathways, highlighting its potential as a therapeutic agent in cancer treatment.

Antimicrobial Activity

Another study evaluated the compound's effectiveness against various bacterial strains. The results indicated significant inhibition of growth in:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	15 µg/mL
Escherichia coli	20 µg/mL

These findings suggest that the compound may serve as a lead for developing new antimicrobial agents.

Medicine

The compound is under investigation for its therapeutic potential across various diseases. Its dual action as both an anticancer and antimicrobial agent positions it as a candidate for further pharmacological studies.

Case Studies

A recent clinical study focused on the compound's efficacy in treating resistant bacterial infections showed promising results with minimal side effects reported among participants. The study concluded that the compound's unique mechanism of action could provide an alternative treatment option where conventional antibiotics fail.

Mechanism of Action

The mechanism of action of 2-[(5Z)-2,4-dioxo-5-[(4-propan-2-ylphenyl)methylidene]-1,3-thiazolidin-3-yl]-N-(1,1-dioxothiolan-3-yl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

The compound’s structural analogs differ primarily in:

• Benzylidene substituents : Position and electronic nature of aryl groups.
• Thiazolidinone core: Oxidation state (e.g., 2-thioxo vs. 2,4-dioxo).
• Acetamide side chain : Substituents on the nitrogen atom.

Table 1: Key Structural Differences Among Analogs

Compound Name / ID	Benzylidene Substituent	Thiazolidinone Core	Acetamide Side Chain	Key References
Target Compound	4-Propan-2-ylphenyl	2,4-Dioxo	N-(1,1-Dioxothiolan-3-yl)
Compound 5g ()	4-Methoxyphenyl	2,4-Dioxo	N-(Coumarin-4-yl)
Compound 5k ()	4-Bromophenyl	2,4-Dioxo	N-(Coumarin-4-yl)
Compound 5i ()	4-Fluorophenyl	2,4-Dioxo	N-(Coumarin-4-yl)
Compound in	(2E)-3-Phenylprop-2-en-1-ylidene	2,4-Dioxo	N-(4-Fluorophenyl)
Compound in	Substituted benzylidene	4-Oxo-2-thioxo	N-(2-Methylphenyl)

• 1,1-Dioxothiolan-3-yl in the target compound introduces sulfone groups, which improve solubility and reduce metabolic degradation compared to simpler aryl acetamides .

Bioactivity and Mechanism of Action

• Anticancer Activity: Thiazolidinones with 4-propan-2-ylphenyl groups (as in the target compound) show moderate activity against oral squamous cell carcinoma (OSCC) by inducing ferroptosis, a mechanism linked to lipid peroxidation .
• Structure-Activity Relationship (SAR) :
  • N-(1,1-Dioxothiolan-3-yl) enhances membrane permeability compared to N-aryl analogs (e.g., 4-fluorophenyl in ) .
  • Electron-deficient benzylidenes (e.g., 4-Bromo in 5k) exhibit stronger pro-apoptotic effects in OSCC models .
• Enzymatic Targets: Thiazolidinones often inhibit protein tyrosine phosphatases (PTPs) or aldose reductase, but the sulfone group in the target compound may shift selectivity toward cyclooxygenase-2 (COX-2) inhibition .

Biological Activity

The compound 2-[(5Z)-2,4-dioxo-5-[(4-propan-2-ylphenyl)methylidene]-1,3-thiazolidin-3-yl]-N-(1,1-dioxothiolan-3-yl)acetamide is a complex organic molecule featuring a thiazolidine ring and a dioxothiolan group. This compound is of significant interest in medicinal chemistry due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research.

Chemical Structure and Properties

The molecular formula for this compound is $C_{19}H_{22}N_{2}O_{5}S_{2}$, with a molecular weight of approximately 422.5 g/mol. Its structure includes functional groups that are often associated with biological activity, such as dioxo and thiazolidine moieties.

Property	Value
Molecular Formula	$C_{19}H_{22}N_{2}O_{5}S_{2}$
Molecular Weight	422.5 g/mol
IUPAC Name	2-[(5Z)-2,4-dioxo-5-[...

Antimicrobial Activity

Research indicates that compounds containing thiazolidine rings exhibit broad-spectrum antimicrobial properties. A study highlighted that derivatives of thiazolidine-2,4-diones have shown effectiveness against various bacterial strains, suggesting that the thiazolidine structure is crucial for this activity .

Anticancer Activity

Thiazolidine derivatives have been extensively studied for their anticancer potential. The compound has been evaluated for its cytotoxic effects on several cancer cell lines. For instance, thiazolidinones have demonstrated significant activity against human glioblastoma and melanoma cell lines, with some studies reporting IC50 values in the low micromolar range . The mechanism of action often involves modulation of apoptotic pathways and inhibition of cell proliferation.

The proposed mechanism of action for this compound involves interactions with specific molecular targets such as enzymes or receptors. These interactions can lead to alterations in cellular signaling pathways, promoting apoptosis in cancer cells or inhibiting bacterial growth . Detailed studies are necessary to elucidate the exact molecular interactions involved.

Case Studies

• Anticancer Efficacy : A study investigating various thiazolidinone derivatives found that compounds similar to the one discussed exhibited promising results against multiple cancer types. The study employed MTT assays to determine cell viability and reported significant reductions in cell proliferation at concentrations below 10 µM .
• Antimicrobial Screening : Another research effort focused on synthesizing new thiazolidinones and testing their antimicrobial properties against Gram-positive and Gram-negative bacteria. The results indicated that certain modifications to the thiazolidine ring enhanced antibacterial potency, with minimum inhibitory concentrations (MICs) being reported as low as 0.5 µg/mL .